4-(4-chlorophenyl)-N-(furan-2-ylmethyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
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Description
4-(4-chlorophenyl)-N-(furan-2-ylmethyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H15ClN2O2S and its molecular weight is 382.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The compound 4-(4-chlorophenyl)-N-(furan-2-ylmethyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide can be synthesized using techniques such as the Gewald reaction. A study detailed the synthesis of related compounds, focusing on their preparation and characterization using IR, 1H NMR, and mass spectral data (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Antimicrobial Activity
- Antimicrobial Properties : Compounds similar to this compound have been studied for their antimicrobial activity. Research demonstrated that these compounds show promise in inhibiting bacterial and fungal growth, suggesting potential applications in combating microbial infections (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Chemical Transformations and Synthesis
- Chemical Reactions : Studies have explored the use of related compounds in various chemical transformations, including dearomatising cyclisation and subsequent rearrangements to form different molecular structures (Clayden, Turnbull, Helliwell, & Pinto, 2004).
- Synthesis of Derivatives : Research has also focused on the synthesis of functional derivatives through reactions involving furan, pyrrole, and thiophene compounds, potentially leading to a range of valuable chemical entities (Minetto, Raveglia, Sega, & Taddei, 2005).
Materials Chemistry
- Applications in Material Chemistry : Heterocyclic systems, including compounds like this compound, are integral to material chemistry. They are used in synthesizing star molecules, polymers, porous materials, and more, showcasing their versatility in various applications (Kumar & Agrawal, 2023).
Biological and Pharmaceutical Research
- Anticancer Activity : Similar thiophene-based compounds have been synthesized and tested for their in vitro cytotoxicity, indicating potential applications in cancer research and treatment (Atta & Abdel‐Latif, 2021).
Properties
IUPAC Name |
4-(4-chlorophenyl)-N-(furan-2-ylmethyl)-3-pyrrol-1-ylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O2S/c21-15-7-5-14(6-8-15)17-13-26-19(18(17)23-9-1-2-10-23)20(24)22-12-16-4-3-11-25-16/h1-11,13H,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLBKEFHDUWMJMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(SC=C2C3=CC=C(C=C3)Cl)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.